Cas no 1402672-14-3 (2-Bromo-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazine)

• Product Name: 2-Bromo-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazine
• CAS No: 1402672-14-3
• MF: C₆H₈BrN₃
• MW: 202.051819801331
• MDL: MFCD23381345
• CID: 4594436
• PubChem ID: 84670414
• Update Time: 2025-07-21

2-Bromo-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazine
• AMY27316
• EN300-640520
• 2-bromo-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine
• SCHEMBL16220584
• 1402672-14-3
• G66827
• CGC67214

• MDL： MFCD23381345
• Inchi： 1S/C6H8BrN3/c7-6-3-5-4-8-1-2-10(5)9-6/h3,8H,1-2,4H2
• InChI Key： GJGLPTBKEKACKU-UHFFFAOYSA-N
• SMILES： BrC1C=C2CNCCN2N=1

Computed Properties

• Exact Mass: 200.99016 g/mol
• Monoisotopic Mass: 200.99016 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 29.8
• Molecular Weight: 202.05

Additional information on 2-Bromo-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazine

Introduction to 2-Bromo-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazine (CAS No. 1402672-14-3)

2-Bromo-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazine, identified by its CAS number 1402672-14-3, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrazole class, which is well-documented for its diverse biological activities and potential therapeutic applications. The presence of a bromine substituent at the 2-position enhances its utility as a synthetic intermediate in the development of more complex molecular architectures.

The structural framework of 2-Bromo-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazine consists of two fused pyrazole rings connected in a [1,5-a] configuration, with a tetrahydropyrimidine-like core. This unique arrangement contributes to its distinct electronic and steric properties, making it a valuable scaffold for designing novel bioactive molecules. The bromine atom at the 2-position serves as a reactive handle for further functionalization via cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings, facilitating the construction of more intricate pharmacophores.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various disease pathways. The pyrazole scaffold has been extensively explored due to its ability to modulate enzyme activity and interact with biological macromolecules. Specifically, derivatives of tetrahydropyrazolo[1,5-a]pyrazine have shown promise in inhibiting kinases and other enzymes implicated in cancer and inflammatory diseases. The brominated derivative (CAS No. 1402672-14-3) is particularly intriguing because it allows for facile modifications while maintaining the core pharmacological properties of the parent structure.

One of the most compelling aspects of 2-Bromo-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazine is its potential as a lead compound in drug discovery. Preclinical studies have demonstrated that structurally related pyrazole derivatives exhibit inhibitory effects on cyclin-dependent kinases (CDKs), which are critical regulators of cell cycle progression. The bromine substituent enhances binding affinity by participating in halogen bonding interactions with key residues in the target enzyme's active site. This has led to the exploration of 2-Bromo-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazine as a starting point for generating libraries of analogs with improved pharmacokinetic profiles.

The synthesis of 2-Bromo-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazine typically involves multi-step organic transformations starting from readily available precursors. A common route includes cyclization reactions followed by bromination at the designated position. Advances in catalytic methods have enabled more efficient and scalable production processes, reducing the environmental impact while maintaining high yields. These synthetic strategies are crucial for ensuring an adequate supply of material for both academic research and industrial applications.

Recent publications highlight the utility of CAS No. 1402672-14-3 in fragment-based drug design (FBDD). By leveraging high-throughput screening (HTS) techniques combined with X-ray crystallography or computational modeling, researchers have identified binding pockets on target proteins that can be occupied by small molecules like this pyrazole derivative. The bromine atom provides a clear handle for further derivatization through click chemistry or other bioconjugation strategies, enabling the rapid assembly of probes and inhibitors with tailored properties.

The versatility of tetrahydropyrazolo[1,5-a]pyrazine derivatives extends beyond oncology; they have also been investigated for their antimicrobial and anti-inflammatory properties. Structural modifications can fine-tune interactions with bacterial enzymes or inflammatory mediators without compromising efficacy against primary targets. This broad spectrum of activity makes compounds like 2-Bromo-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazine (CAS No. 1402672-14-3) particularly attractive for developing combination therapies that address multiple disease mechanisms simultaneously.

In conclusion,2-Bromo-4,,5,,6,,7-tetrahydropyrazolo[1,,5-a]pyrazine represents a promising scaffold for medicinal chemistry innovation. Its unique structural features and reactivity make it an ideal candidate for generating novel therapeutics targeting critical biological pathways. As research continues to uncover new applications for this class of compounds,CAS No. 1402672-14-3 will undoubtedly play a pivotal role in shaping future drug development strategies across academia and industry.